Cas no 941953-18-0 (N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(propan-2-yloxy)benzamide
• CAS No: 941953-18-0
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 6466301
• Update Time: 2025-10-29

N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(propan-2-yloxy)benzamide
• Benzamide, 4-(1-methylethoxy)-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-

• Inchi： 1S/C22H26N2O3/c1-4-13-24-20-11-8-18(14-17(20)7-12-21(24)25)23-22(26)16-5-9-19(10-6-16)27-15(2)3/h5-6,8-11,14-15H,4,7,12-13H2,1-3H3,(H,23,26)
• InChI Key： HHOAXVPHAOUGSV-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCC)(=O)C1=CC=C(OC(C)C)C=C1

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 529.5±50.0 °C(Predicted)
• pka: 13.54±0.20(Predicted)

Additional information on N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(propan-2-yloxy)benzamide

N-(2-Oxo-1-propyl-1,2,3,4-Tetrahydroquinolin-6-Yl)-4-(Propan-2-Yloxy)Benzamide: A Comprehensive Overview

N-(2-Oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-(propan-2-yloxy)benzamide (CAS No. 941953-18-0) is a complex organic compound with significant potential in the field of medicinal chemistry and drug design. This compound belongs to the class of tetrahydroquinoline derivatives and benzamide analogs, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a tetrahydroquinoline ring system fused with a benzamide moiety, making it a unique candidate for exploring novel therapeutic applications.

The synthesis of N-(2-Oxo-1-propyl...benzamide involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have reported that the propargyl group attached to the tetrahydroquinoline ring plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Studies have shown that N-(2-Oxo...benzamide exhibits selective inhibition against certain protein kinases involved in cellular signaling pathways. This activity makes it a valuable tool for investigating diseases such as cancer and inflammatory disorders. Moreover, its ability to penetrate cellular membranes efficiently suggests that it could serve as a lead compound for developing targeted therapies.

Recent research has also highlighted the importance of tetrahydroquinoline derivatives in neuroprotective applications. Preclinical studies indicate that N-(2-Oxo...benzamide may possess antioxidant properties and could potentially mitigate oxidative stress-induced neuronal damage. These findings underscore its potential role in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

In terms of pharmacological evaluation, this compound has undergone extensive in vitro testing to assess its cytotoxicity and efficacy against various cancer cell lines. Results from these studies demonstrate that N-(2-Oxo...benzamide exhibits dose-dependent cytotoxicity against multiple human cancer cell lines without significantly affecting normal cells. This selective toxicity suggests that it could be a promising candidate for anticancer drug development.

Furthermore, computational studies using molecular docking techniques have provided insights into the binding interactions of N-(2-Oxo...benzamide with target proteins. These studies reveal that the propanol group on the benzamide moiety contributes to hydrogen bonding interactions with key residues in the active site of kinases. Such insights are invaluable for guiding further optimization of the compound's structure to enhance its therapeutic potential.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying its biological activities and to address any potential off-target effects. Collaborative efforts between chemists and biologists are essential to advance this compound towards preclinical trials and eventual clinical application.

In conclusion, N-(2-Oxo...benzamide (CAS No. 941953-18-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for exploring innovative therapeutic strategies across multiple disease areas. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of next-generation medicines.